Cas no 836623-57-5 (1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-9-methyl-1-phenyl-, (1S)-)

• Product name: 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-9-methyl-1-phenyl-, (1S)-
• CAS No: 836623-57-5
• MF: C₁₈H₁₈N₂
• MW: 262.34892
• CID: 1816194
• PubChem ID: 11288497

1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-9-methyl-1-phenyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrido[3,4-b]indole, 2,3,4,9-tetrahydro-9-methyl-1-phenyl-, (1S)-
• (1S)-9-methyl-1-phenyl-1,2,3,4-tetrahydropyrido[3,4-b]indole
• 836623-57-5
• DTXSID80461337

• Inchi： InChI=1S/C18H18N2/c1-20-16-10-6-5-9-14(16)15-11-12-19-17(18(15)20)13-7-3-2-4-8-13/h2-10,17,19H,11-12H2,1H3/t17-/m0/s1
• InChI Key： JVFDAWARXMVDDW-KRWDZBQOSA-N
• SMILES： CN1C2=CC=CC=C2C3=C1C(NCC3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 262.146998583g/mol
• Monoisotopic Mass: 262.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17Ų